![molecular formula C31H46O9 B1259151 Oleandrigenin monodigitoxoside CAS No. 53735-71-0](/img/structure/B1259151.png)
Oleandrigenin monodigitoxoside
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Oleandrigenin monodigitoxoside is a steroid saponin that consists of oleandrigenin having a digitoxosyl residue attached at position 3. It is a cardenolide glycoside, a digitoxoside, a steroid ester, a monosaccharide derivative and a steroid saponin.
Scientific Research Applications
Na,K-ATPase Inhibition : Oleandrigenin demonstrates the ability to inhibit Na,K-ATPase, a key enzyme in maintaining cellular ion gradients. This inhibition suggests a mechanism by which oleandrigenin exerts biological effects, potentially contributing to its therapeutic applications (Jortani, Helm, & Valdes, 1996).
Cytotoxic and Inhibitory Activities : Oleandrigenin derivatives have been synthesized and evaluated for cytotoxic and Na+/K+-ATPase inhibitory activities. These studies highlight the compound's potential in cancer research, owing to its pronounced anticancer activity (Michalak et al., 2019).
Cardiac Glycosides Studies : Oleandrigenin has been identified as a major glycoside in certain plants, suggesting its significance in the study of natural cardiac glycosides. These studies contribute to understanding the biochemical pathways and therapeutic potential of oleandrigenin in cardiovascular diseases (Yamauchi, Takata, & Mimura, 1975).
Cancer Research : Research has shown that oleandrigenin, along with oleandrin, can inhibit the export of fibroblast growth factor-2 (FGF-2) from prostate cancer cell lines. This finding suggests a potential role in cancer treatment, particularly in prostate cancer (Smith, Madden, Vijjeswarapu, & Newman, 2001).
Synthetic Approaches and Total Synthesis : Recent studies focus on the total synthesis of oleandrigenin, highlighting advancements in synthetic chemistry that can facilitate the study and application of this compound in various therapeutic contexts (Carney, Perry, Garabedian, & Nagorny, 2023).
Antitumor Effects : Oleandrigenin derivatives have demonstrated potential antitumor effects, particularly in leukemia cells. This suggests its possible use as an antitumor agent, especially in the context of acute myeloid leukemia (AML) (Hu, Chen, Zhang, Zhang, Li, & Wang, 2021).
properties
CAS RN |
53735-71-0 |
---|---|
Molecular Formula |
C31H46O9 |
Molecular Weight |
562.7 g/mol |
IUPAC Name |
[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate |
InChI |
InChI=1S/C31H46O9/c1-16-28(35)23(33)13-26(38-16)40-20-7-9-29(3)19(12-20)5-6-22-21(29)8-10-30(4)27(18-11-25(34)37-15-18)24(39-17(2)32)14-31(22,30)36/h11,16,19-24,26-28,33,35-36H,5-10,12-15H2,1-4H3/t16-,19-,20+,21+,22-,23+,24+,26+,27+,28-,29+,30-,31+/m1/s1 |
InChI Key |
QWTDCDSWAVIWER-DVZRJHCKSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(C[C@@H]([C@@H]5C6=CC(=O)OC6)OC(=O)C)O)C)C)O)O |
SMILES |
CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CC(C5C6=CC(=O)OC6)OC(=O)C)O)C)C)O)O |
Canonical SMILES |
CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CC(C5C6=CC(=O)OC6)OC(=O)C)O)C)C)O)O |
Other CAS RN |
53735-71-0 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.